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Compound of Interest

Compound Name: Acid Green 28

Cat. No.: B1175345

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Acid
Green 28, a synthetic dye with applications in various industrial processes. The information is
compiled and presented to be a valuable resource for professionals in research, development,
and quality control.

Chemical Identity and Structure

Acid Green 28 is an anthraguinone-based acid dye. While a definitive, systematic IUPAC
name is not consistently reported in publicly available literature, its core structure is well-
established.

Table 1: Chemical Identifiers of Acid Green 28

Identifier Value

CAS Number 12217-29-7[1][2][3]
Molecular Formula Cs4H32N2Na2010S2[1][2]
Molecular Weight 738.74 g/mol [1][2]

Weak Acid Brilliant Green 5G, Weak Acid Green
Synonyms 5GS, Acid Green 5G, Acid Green 5GS, Acid
Green 5GWI[1]
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Physicochemical Properties

Acid Green 28 is a dark green to blue powder.[2] Its physicochemical properties are
summarized in the table below.

Table 2: Physicochemical Properties of Acid Green 28

Property Value
Appearance Green Powder[2]
Solubility in Water 20 g/L at 90°CJ[4]
Melting Point Not available
Boiling Point Not available

Synthesis and Manufacturing

The synthesis of Acid Green 28 involves a multi-step chemical process. The general workflow
is outlined below.

Manufacturing Process Workflow

Starting Materials

4-Butylbenzenamine * Reaction Steps Final Product
( " - Sulfonation q " .
l kc0ndensanon)—>(o><|datlon)—»((with 100% sulfuric acid) Conversion to Sodium Salt Acid Green 28

[ 1,4,5,8-Tetrahydroxyanthracene-9,10-dione ]

or
1,4-Dichloro-5,8-dihydroxyanthracene-9,10-dione

Click to download full resolution via product page

Caption: Manufacturing process of Acid Green 28.
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The synthesis begins with the condensation of either 1,4,5,8-Tetrahydroxyanthracene-9,10-
dione or 1,4-Dichloro-5,8-dihydroxyanthracene-9,10-dione with 4-Butylbenzenamine. This is
followed by an oxidation step. The subsequent sulfonation is carried out using 100% sulfuric
acid, which introduces sulfonic acid groups, rendering the dye water-soluble. The final step is
the conversion of the sulfonated intermediate into its sodium salt, yielding Acid Green 28.[1]

Reactivity and Stability

Acid Green 28 is stable under normal temperatures and pressures. It is incompatible with
strong oxidizing and reducing agents. Exposure to excess heat and incompatible materials
should be avoided. Hazardous decomposition products include irritating and toxic fumes and
gases.[3]

Fastness Properties

The fastness of a dye refers to its resistance to fading or running under various conditions.

Table 3: Fastness Properties of Acid Green 28 on Wool

Property Grade
Light Fastness 6
Soaping Fastness (Fading) 3-4
Soaping Fastness (Staining) 4-5
Perspiration Fastness 4-5
Carbonization 5
Crabbing (Fading) 5
Crabbing (Staining) 1
Source:[2]

Experimental Protocols
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Detailed experimental protocols for the analysis of Acid Green 28 are not widely published.
However, standard analytical techniques for dyes, such as UV-Visible Spectroscopy and High-
Performance Liquid Chromatography (HPLC), can be readily applied.

UV-Visible Spectroscopic Analysis (General Protocol)

Objective: To determine the maximum absorption wavelength (Amax) and quantify the
concentration of Acid Green 28 in a solution.

Methodology:

o Preparation of Standard Solutions: A stock solution of Acid Green 28 is prepared by
accurately weighing a known amount of the dye and dissolving it in a suitable solvent (e.g.,
deionized water). A series of standard solutions of known concentrations are then prepared
by serial dilution of the stock solution.

¢ Instrumentation: A double-beam UV-Visible spectrophotometer is used for the analysis. The
instrument is calibrated using the solvent as a blank.

e Spectral Scan: The absorbance of the most concentrated standard solution is scanned over
a wavelength range (e.g., 200-800 nm) to determine the Amax.

o Calibration Curve: The absorbance of each standard solution is measured at the Amax. A
calibration curve is constructed by plotting absorbance versus concentration.

o Sample Analysis: The absorbance of the unknown sample solution is measured at the Amax,
and its concentration is determined using the calibration curve.

High-Performance Liquid Chromatography (HPLC)
Analysis (General Protocol)

Objective: To separate and quantify Acid Green 28 from a mixture and assess its purity.
Methodology:

» Mobile Phase Preparation: A suitable mobile phase is prepared. For acid dyes, a common
approach is reversed-phase chromatography using a mixture of an aqueous buffer (e.g.,
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ammonium acetate or formate) and an organic solvent (e.g., acetonitrile or methanol). The
pH of the aqueous phase is often adjusted to ensure consistent ionization of the analyte.

o Standard and Sample Preparation: Standard solutions of Acid Green 28 of known
concentrations and the sample solution are prepared in the mobile phase or a compatible
solvent.

¢ Instrumentation: An HPLC system equipped with a suitable column (e.g., C18), a pump, an
injector, and a detector (e.g., UV-Vis or Diode Array Detector) is used.

e Chromatographic Conditions:

[¢]

Column: A C18 reversed-phase column is a common choice.

o Mobile Phase: A gradient elution may be employed, starting with a higher proportion of the
agueous buffer and gradually increasing the organic solvent concentration to elute the
analyte.

o Flow Rate: A typical flow rate is 1.0 mL/min.
o Detection Wavelength: The detector is set to the Amax of Acid Green 28.

e Analysis: The standard solutions are injected to establish the retention time and create a
calibration curve based on peak area. The sample solution is then injected, and the peak
corresponding to Acid Green 28 is identified by its retention time. The concentration and
purity can be calculated from the peak area.

Biological Interactions and Signaling Pathways

There is no scientific evidence to suggest that Acid Green 28 is involved in any biological
signaling pathways. As a synthetic dye primarily used in industrial applications, it is not
designed to interact with biological systems in a targeted manner. Its toxicological properties
are primarily related to potential irritation upon contact.[3]

Safety and Handling

According to the Material Safety Data Sheet (MSDS), Acid Green 28 may be harmful if
swallowed and can cause eye, skin, and respiratory tract irritation.[3] Appropriate personal
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protective equipment, including gloves, safety glasses, and a lab coat, should be worn when
handling this chemical. Work should be conducted in a well-ventilated area.[3] For detailed
safety information, please refer to the full MSDS provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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